Morpholino(4-phenylpiperidine-4-yl) ketone

• CAS No.: 83929-37-7
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• IUPAC Name: morpholin-4-yl-(4-phenylpiperidin-4-yl)methanone
• InChI: InChI=1S/C16H22N2O2/c19-15(18-10-12-20-13-11-18)16(6-8-17-9-7-16)14-4-2-1-3-5-14/h1-5,17H,6-13H2
• InChI Key: KSXVHBMVDLMAQG-UHFFFAOYSA-N
• SMILES: C1CNCCC1(C2=CC=CC=C2)C(=O)N3CCOCC3

Description

Morpholino(4-phenylpiperidine-4-yl) ketone is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Morpholin-4-ylcarbonyl)-4-phenyl-1-piperidinecarboxylic acid tert-butyl ester (907 mg) was dissolved in methylene chloride (6 ml) and trifluoroacetic acid (1 ml) was added thereto. The mixture was stirred at room temperature for 10 hr. After completion of the reaction, a 10% aqueous sodium hydroxide solution was added, and the mixture was extracted three times with methylene chloride. The organic layer was dried and the solvent was evaporated under reduced pressure to give 4-(morpholin-4-ylcarbonyl)-4-phenylpiperidine (600 mg, yield 91%).